Cas no 1094544-74-7 (3-(4-Amino-2-methylphenoxy)propan-1-ol)

• Product Name: 3-(4-Amino-2-methylphenoxy)propan-1-ol
• CAS No: 1094544-74-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5915603
• PubChem ID: 21423004
• Update Time: 2025-05-26

3-(4-Amino-2-methylphenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Amino-2-methylphenoxy)propan-1-ol
• 1-Propanol, 3-(4-amino-2-methylphenoxy)-
• SCHEMBL11706792
• A1-15675
• 1094544-74-7
• CS-0355415
• EN300-1295327

• Inchi： 1S/C10H15NO2/c1-8-7-9(11)3-4-10(8)13-6-2-5-12/h3-4,7,12H,2,5-6,11H2,1H3
• InChI Key： XVMZPVUUYCCPIH-UHFFFAOYSA-N
• SMILES： C(O)CCOC1=CC=C(N)C=C1C

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3(Predicted)
• Boiling Point: 336.5±27.0 °C(Predicted)
• pka: 14.83±0.10(Predicted)

Additional information on 3-(4-Amino-2-methylphenoxy)propan-1-ol

3-(4-Amino-2-methylphenoxy)propan-1-ol (CAS No. 1094544-74-7): An Overview of Its Properties and Applications in the Pharmaceutical Industry

3-(4-Amino-2-methylphenoxy)propan-1-ol (CAS No. 1094544-74-7) is a versatile compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique chemical structure and potential biological activities. This compound, also known as 3-(4-amino-2-methylphenoxy)propan-1-ol, is a derivative of phenol and propanol, featuring an amino group and a methyl substituent on the aromatic ring. These structural features contribute to its diverse range of applications, particularly in the development of new drugs and therapeutic agents.

The chemical structure of 3-(4-Amino-2-methylphenoxy)propan-1-ol can be represented as C₁₀H₁₅NO₂. The presence of the amino group (-NH₂) and the methyl group (-CH₃) on the aromatic ring imparts specific chemical properties that make it an attractive candidate for various pharmaceutical applications. The compound's hydroxyl group (-OH) at the end of the propyl chain further enhances its solubility and reactivity, making it suitable for use in both aqueous and organic solvents.

In recent years, significant research has been conducted to explore the biological activities of 3-(4-Amino-2-methylphenoxy)propan-1-ol. Studies have shown that this compound exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. This makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Beyond its antioxidant properties, 3-(4-Amino-2-methylphenoxy)propan-1-ol has also been investigated for its potential anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory properties are highly sought after in drug development. Research has demonstrated that 3-(4-Amino-2-methylphenoxy)propan-1-ol can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in cellular models.

The pharmacokinetic properties of 3-(4-Amino-2-methylphenoxy)propan-1-ol have also been studied to assess its suitability for drug development. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further clinical evaluation. Additionally, its low toxicity profile adds to its appeal as a potential therapeutic agent.

In the context of drug discovery, 3-(4-Amino-2-methylphenoxy)propan-1-ol has been used as a lead compound for the synthesis of more potent derivatives. Chemists have explored various modifications to the core structure, such as introducing additional functional groups or altering the substituents on the aromatic ring, to enhance its biological activities. These efforts have led to the development of several promising drug candidates that are currently undergoing preclinical testing.

The potential applications of 3-(4-Amino-2-methylphenoxy)propan-1-ol extend beyond pharmaceuticals. In the field of cosmetics, this compound has been evaluated for its skin care benefits due to its antioxidant properties. It has been shown to protect skin cells from damage caused by environmental stressors such as UV radiation and pollution, making it a valuable ingredient in anti-aging and protective skincare formulations.

In conclusion, 3-(4-Amino-2-methylphenoxy)propan-1-ol (CAS No. 1094544-74-7) is a multifaceted compound with a wide range of potential applications in both pharmaceutical and cosmetic industries. Its unique chemical structure confers valuable biological activities such as antioxidant and anti-inflammatory properties, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in advancing medical treatments and improving human health.